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Compound of Interest

Compound Name: h-NTPDase-IN-1

Cat. No.: B12387617

For researchers and drug development professionals utilizing h-NTPDase-IN-1, a selective
inhibitor of human nucleoside triphosphate diphosphohydrolases (h-NTPDases), ensuring its
proper disposal is a critical component of laboratory safety and environmental responsibility.[1]
[2][3] While a specific Safety Data Sheet (SDS) for h-NTPDase-IN-1 is not readily available in
public domains, this guide provides a framework for its safe handling and disposal based on
general principles for research-grade chemical compounds with unfully characterized
toxicological profiles.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
and adhere to all local, state, and federal regulations regarding chemical waste disposal.

Understanding h-NTPDase-IN-1:

h-NTPDase-IN-1 is a selective inhibitor of h-NTPDase-1, -2, and -8, with IC50 values of 0.05,
0.23, and 0.54 pM, respectively.[2] These enzymes are involved in various physiological and
pathological processes, including thrombosis, inflammation, diabetes, and cancer.[1] Due to its
biological activity, h-NTPDase-IN-1 and its waste products should be handled with care.

Quantitative Data Summary:

While specific quantitative data for h-NTPDase-IN-1 is limited in publicly accessible resources,
the following table includes information for a related compound, h-NTPDase-IN-4, to provide a
general understanding of the characteristics of this class of molecules.
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Property Value (for h-NTPDase-IN-4) Source

Chemical Formula C22H8F12N2S CP Lab Safety[4]
Molecular Weight 560.3582 g/mol CP Lab Safety[4]
Purity 98% CP Lab Safety[4]
CAS Number 2939933-09-0 CP Lab Safety[4]

Experimental Context: Signhaling Pathway of NTPDase
Inhibition
The following diagram illustrates the general signaling pathway affected by NTPDase inhibitors

like h-NTPDase-IN-1. These inhibitors block the hydrolysis of extracellular ATP and ADP,
thereby modulating purinergic signaling, which has implications for various cellular processes.

General NTPDase Signaling Pathway

Extracellular ATP/ADP h-NTPDase-IN-1

Activates h-NTPDase (e.g., CD39)

Cellular Response
(e.g., Platelet Aggregation, Immune Modulation)
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Caption: Inhibition of h-NTPDase by h-NTPDase-IN-1 prevents the breakdown of extracellular
ATP/ADP.

Step-by-Step Disposal Procedures for h-NTPDase-
IN-1

Given the absence of a specific SDS, a conservative approach to disposal is warranted. Treat
h-NTPDase-IN-1 as a potentially hazardous chemical.

1. Personal Protective Equipment (PPE):

» Always wear appropriate PPE, including a lab coat, safety glasses with side shields (or
goggles), and chemical-resistant gloves (nitrile or neoprene are generally suitable for small
guantities).

2. Segregation of Waste:
e Solid Waste:

o Contaminated materials such as unused solid h-NTPDase-IN-1, contaminated weighing
paper, pipette tips, and gloves should be collected in a designated, clearly labeled
hazardous waste container.

o The container should be made of a material compatible with the chemical and have a
secure lid.

e Liquid Waste:

o Solutions containing h-NTPDase-IN-1 should be collected in a designated hazardous
liquid waste container.

o Do not mix with other incompatible waste streams. If dissolved in a solvent, the solvent's
own disposal requirements must be followed.
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o Agqueous solutions should not be disposed of down the drain unless explicitly permitted by
your institution's EHS for very dilute, neutralized solutions. Given the biological activity of
h-NTPDase-IN-1, drain disposal is not recommended.

3. Labeling:

o All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

o

The full chemical name: "h-NTPDase-IN-1"

[¢]

[¢]

The concentration and solvent (for liquid waste)

The accumulation start date

[e]

o

The primary hazards (e.g., "Biologically Active," "Chemical Irritant - Handle with Care").
4. Storage of Waste:

o Store waste containers in a designated, well-ventilated satellite accumulation area.

e Ensure containers are kept closed except when adding waste.

» Store away from incompatible materials.

5. Final Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

e Do not attempt to dispose of the chemical waste in regular trash or down the drain.

Experimental Workflow for Disposal: A Logical
Approach

The following diagram outlines the decision-making process for the proper disposal of h-
NTPDase-IN-1 waste generated in a laboratory setting.
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h-NTPDase-IN-1 Disposal Workflow
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Caption: A logical workflow for the segregation and disposal of h-NTPDase-IN-1 waste.

By following these general guidelines and consulting with your local safety officials, you can
ensure the safe and compliant disposal of h-NTPDase-IN-1, fostering a secure research
environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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